Cas no 163913-87-9 (H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH)

• Product Name: H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH
• CAS No: 163913-87-9
• MF: C₁₁₈H₁₇₇N₃₅O₂₉S
• MW: 2581.95010352135
• MDL: MFCD02265607
• CID: 110382
• Update Time: 2025-06-07

H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH Chemical and Physical Properties

Names and Identifiers

• Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat
• MOG (35-55)
• Myelin Oligodendrocyte Glycoprotein(35-55)
• MYELIN OLIGODENDROCYTE GLYCOPROTEIN(35-55), RAT MOG(35-55)
• myelin oligodendrocyte glycoprotein peptide fragment 35-55 rat, mouse
• MOG Peptide 35-55 Rat, Mouse
• Myelin oligodendrocyte glycoprotein mouse rat 35-55
• DNA (human 35-55-myelin-oligodendroglial glycoprotein MOG-specifying)
• Deoxyribonucleic acid (human 35-55-myelin-oligodendroglial glycoprotein MOG-specifying)
• DNA (human 35-55-myelin-oligodendroglial glycoprotein MOG-specifying cDNA)
• MOG 35-55 amide
• H-MET-GLU-VAL-GLY-TRP-TYR-ARG-SER-PRO-PHE-SER-ARG-VAL-VAL-HIS-LEU-TYR-ARG-ASN-GLY-LYS-OH
• Myelin Oligodendrocyte Glycoprotein Peptide Fragment 35-55 Rat, Mouse immunodominant epitope of MOG
• Myelin Oligodendrocyte Glycoprotein (MOG 35-55), rat, mouse
• H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH

• MDL： MFCD02265607
• Inchi： 1S/C118H177N35O29S/c1-61(2)47-80(103(169)143-81(49-66-30-34-70(156)35-31-66)104(170)139-75(26-17-42-129-116(122)123)99(165)145-86(53-90(121)158)98(164)133-56-91(159)136-79(115(181)182)25-15-16-41-119)142-108(174)85(52-69-55-128-60-135-69)147-112(178)95(63(5)6)152-113(179)96(64(7)8)151-101(167)77(28-19-44-131-118(126)127)141-109(175)87(58-154)148-106(172)83(48-65-21-11-10-12-22-65)146-110(176)89-29-20-45-153(89)114(180)88(59-155)149-100(166)76(27-18-43-130-117(124)125)140-105(171)82(50-67-32-36-71(157)37-33-67)144-107(173)84(51-68-54-132-74-24-14-13-23-72(68)74)137-92(160)57-134-111(177)94(62(3)4)150-102(168)78(38-39-93(161)162)138-97(163)73(120)40-46-183-9/h10-14,21-24,30-37,54-55,60-64,73,75-89,94-96,132,154-157H,15-20,25-29,38-53,56-59,119-120H2,1-9H3,(H2,121,158)(H,128,135)(H,133,164)(H,134,177)(H,136,159)(H,137,160)(H,138,163)(H,139,170)(H,140,171)(H,141,175)(H,142,174)(H,143,169)(H,144,173)(H,145,165)(H,146,176)(H,147,178)(H,148,172)(H,149,166)(H,150,168)(H,151,167)(H,152,179)(H,161,162)(H,181,182)(H4,122,123,129)(H4,124,125,130)(H4,126,127,131)
• InChI Key： JMTCEFUSRHYJBF-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(CCC(=O)O)C(NC(C(C)C)C(NCC(NC(CC1=CNC2C=CC=CC1=2)C(NC(CC1C=CC(=CC=1)O)C(NC(CCCNC(=N)N)C(NC(CO)C(N1CCCC1C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NCC(NC(C(=O)O)CCCCN)=O)=O)CC(N)=O)=O)CCCNC(=N)N)=O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)CC1=CNC=N1)=O)C(C)C)=O)C(C)C)=O)CCCNC(=N)N)=O)CO)=O)CC1C=CC=CC=1)=O)=O)=O)=O)=O)=O)=O)=O)=O)N

Computed Properties

• Exact Mass: 2581.3205708 g/mol
• Monoisotopic Mass: 2580.3172159 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 39
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 183
• Rotatable Bond Count: 84
• Complexity: 5670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 2582.0
• XLogP3: -7.3
• Topological Polar Surface Area: 1080

H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25
• Storage Condition：−20°C

Additional information on H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH

Professional Introduction to Compound with CAS No. 163913-87-9 and Peptide H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH

Peptides have long been recognized as pivotal molecules in the field of biochemical research and pharmaceutical development. Among these, the compound with CAS No. 163913-87-9 and the specific peptide sequence H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH represent significant advancements in understanding molecular interactions and therapeutic applications.

The compound, identified by its unique Chemical Abstracts Service number, has garnered attention due to its structural complexity and potential biological activities. Peptides such as this one are synthesized through meticulous processes that ensure the precise arrangement of amino acids, which is crucial for their biological function. The sequence H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH is a testament to the sophistication of modern peptide synthesis techniques, enabling researchers to explore intricate biological pathways.

In recent years, there has been a surge in research focused on peptides for therapeutic purposes. These molecules have shown promise in various areas, including immunomodulation, anti-inflammatory responses, and even in the development of targeted cancer therapies. The specific sequence of amino acids in H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH suggests potential roles in modulating cellular signaling pathways, which could be exploited for therapeutic benefits.

One of the most compelling aspects of this peptide is its potential to interact with specific receptors or enzymes in the body. The presence of certain amino acids, such as tryptophan (Trp) and tyrosine (Tyr), which are known for their involvement in signal transduction, underscores its significance. Furthermore, the repeated occurrence of arginine (Arg) and histidine (His) residues may contribute to its stability and binding affinity, making it a valuable candidate for further investigation.

The synthesis and characterization of such complex peptides require state-of-the-art equipment and expertise. Advanced mass spectrometry techniques, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to ensure the correct structure and purity of the peptide. These methodologies not only validate the synthetic process but also provide insights into the molecular conformation and dynamics.

Recent studies have highlighted the importance of post-translational modifications in peptide function. Modifications such as phosphorylation, glycosylation, or disulfide bond formation can significantly alter the biological activity of peptides. In the case of H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH, further research is warranted to explore any potential modifications that might enhance or modify its biological effects.

The pharmaceutical industry has been particularly interested in peptides due to their potential as drugs. Peptide-based therapies offer several advantages over traditional small-molecule drugs, including higher specificity and lower toxicity. The growing body of evidence supporting the use of peptides in medicine has led to increased investment in peptide drug development. Companies are actively working on optimizing synthetic routes to produce these complex molecules on a larger scale while maintaining high purity standards.

One area where peptides have shown significant promise is in cancer immunotherapy. Peptide-based vaccines and immunomodulatory agents are being developed to stimulate the immune system to recognize and target cancer cells. The unique sequence of amino acids in H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-ser-arg-val-val-his-leu-tyr-arg-asn-gly-lys-OH may make it a suitable candidate for such applications, given its ability to interact with immune cells and modulate immune responses.

In conclusion, compounds like those with CAS No. 163913-87-9 and peptides such as H-Met-glu-val-gly-trp-tyr-arg-ser-pro-phe-serifser arg val val his leu tyr arg asn gly lys-OH represent cutting-edge advancements in biochemical research and pharmaceutical development. Their complex structures and potential biological activities make them valuable tools for understanding disease mechanisms and developing novel therapeutic strategies. As research continues to uncover new applications for these molecules, their significance in medicine is set to grow even further.